Cas no 1269181-69-2 (Nicodicosapent)

Nicodicosapent structure
Nicodicosapent structure
Product Name:Nicodicosapent
CAS No:1269181-69-2
MF:C28H39N3O2
MW:449.628167390823
CID:4584975
PubChem ID:50991753
Update Time:2025-07-01

Nicodicosapent Chemical and Physical Properties

Names and Identifiers

    • Nicodicosapent
    • N-[2-[[(5Z,8Z,11Z,14Z,17Z)-1-Oxo-5,8,11,14,17-eicosapentaen-1-yl]amino]ethyl]-3-pyridinecarboxamide (ACI)
    • CS-7484
    • CHEMBL3785912
    • BDBM50159362
    • 3-Pyridinecarboxamide, N-(2-(((5Z,8Z,11Z,14Z,17Z)-1-oxo-5,8,11,14,17-eicosapentaen-1-yl)amino)ethyl)-
    • N-[2-[[(5Z,8Z,11Z,14Z,17Z)-icosa-5,8,11,14,17-pentaenoyl]amino]ethyl]pyridine-3-carboxamide
    • AKOS040742302
    • 1269181-69-2
    • N-(2-(5Z,8Z,11Z,14Z,17Z)-eicosa-5,8,11,14,17-pentaenamidoethyl)nicotinamide
    • MS-28152
    • SCHEMBL6518673
    • G16047
    • HY-17640
    • 72995E50VA
    • N-(2-((5Z,8Z,11Z,14Z,17Z)-icosa-5,8,11,14,17-pentaenamido)ethyl)nicotinamide
    • N-(2-((5Z,8Z,11Z,14Z,17Z)-Icosa-5,8,11,14,17-pentaenamido)ethyl)pyridine-3-carboxamide
    • Q27266060
    • nicodicosapentum
    • DA-56170
    • Nicodicosapent [INN]
    • UNII-72995E50VA
    • YYQALOWPCKMFDQ-JLNKQSITSA-N
    • Inchi: 1S/C28H39N3O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-21-27(32)30-23-24-31-28(33)26-20-19-22-29-25-26/h3-4,6-7,9-10,12-13,15-16,19-20,22,25H,2,5,8,11,14,17-18,21,23-24H2,1H3,(H,30,32)(H,31,33)/b4-3-,7-6-,10-9-,13-12-,16-15-
    • InChI Key: YYQALOWPCKMFDQ-JLNKQSITSA-N
    • SMILES: C(C1C=NC=CC=1)(=O)NCCNC(=O)CCC/C=C\C/C=C\C/C=C\C/C=C\C/C=C\CC

Computed Properties

  • Exact Mass: 449.30422750g/mol
  • Monoisotopic Mass: 449.30422750g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 17
  • Complexity: 662
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 5
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.7
  • Topological Polar Surface Area: 71.1Ų

Nicodicosapent Security Information

  • Storage Condition:-20°C, stored under nitrogen

Nicodicosapent Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
MedChemExpress
HY-17640-10mM*1mLinDMSO
Nicodicosapent
1269181-69-2 98.04%
10mM*1mLinDMSO
¥1781 2023-07-26
MedChemExpress
HY-17640-2mg
Nicodicosapent
1269181-69-2 98.04%
2mg
¥570 2024-05-22
MedChemExpress
HY-17640-5mg
Nicodicosapent
1269181-69-2 98.04%
5mg
¥1500 2024-05-22
MedChemExpress
HY-17640-10mg
Nicodicosapent
1269181-69-2 98.04%
10mg
¥2700 2024-05-22
MedChemExpress
HY-17640-50mg
Nicodicosapent
1269181-69-2 98.04%
50mg
¥7500 2024-05-22
MedChemExpress
HY-17640-100mg
Nicodicosapent
1269181-69-2 98.04%
100mg
¥15000 2023-08-31
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
N883488-2mg
Nicodicosapent
1269181-69-2 ≥98%
2mg
¥1,026.00 2022-01-13
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
N883488-5mg
Nicodicosapent
1269181-69-2 ≥98%
5mg
¥1,846.80 2022-01-13
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.
ajce57714-2mg
Nicodicosapent
1269181-69-2 98%
2mg
¥899.00 2023-09-07
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.
ajce57714-5mg
Nicodicosapent
1269181-69-2 98%
5mg
¥1618.00 2023-09-07

Nicodicosapent Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Triethylamine ,  1-Hydroxybenzotriazole ,  1-Ethyl-3-(3′-dimethylaminopropyl)carbodiimide hydrochloride Solvents: Dichloromethane ;  18 h, rt
1.2 Reagents: Hydrochloric acid Solvents: Tetrahydrofuran ,  1,4-Dioxane ;  8 h, rt
1.3 Reagents: Triethylamine ,  1-Hydroxybenzotriazole ,  1-Ethyl-3-(3′-dimethylaminopropyl)carbodiimide hydrochloride Solvents: Dichloromethane ;  16 h, rt
Reference
Synthesis and Characterization of Fatty Acid Conjugates of Niacin and Salicylic Acid
Vu, Chi B.; Bemis, Jean E.; Benson, Ericka; Bista, Pradeep; Carney, David; et al, Journal of Medicinal Chemistry, 2016, 59(3), 1217-1231

Nicodicosapent Raw materials

Nicodicosapent Preparation Products

Additional information on Nicodicosapent

Nicodicosapent (CAS No. 1269181-69-2): A Comprehensive Overview

Nicodicosapent, also known by its CAS number 1269181-69-2, is a compound that has garnered significant attention in the scientific community due to its unique properties and potential applications in various fields. This compound, which belongs to the class of dicosapentaenoic acids, has been extensively studied for its role in lipid metabolism, inflammation regulation, and cardiovascular health. Recent advancements in research have further elucidated its mechanisms of action and therapeutic potential.

The chemical structure of Nicodicosapent is characterized by a long carbon chain with multiple double bonds, specifically five double bonds in a conjugated system. This structure contributes to its anti-inflammatory properties, which have been observed in both in vitro and in vivo studies. The compound's ability to modulate eicosanoid pathways has been a focal point of recent investigations, with studies suggesting that it may serve as a precursor to bioactive lipids that play a critical role in immune response and cellular signaling.

One of the most promising areas of research involving Nicodicosapent is its potential application in cardiovascular disease management. Studies have demonstrated that this compound can significantly reduce triglyceride levels and improve lipid profiles, which are key risk factors for heart disease. Additionally, its anti-inflammatory effects may help mitigate the progression of atherosclerosis, a condition characterized by the buildup of plaque in arterial walls.

Recent clinical trials have explored the efficacy of Nicodicosapent as a dietary supplement for individuals with hyperlipidemia. The results indicate that regular intake of this compound can lead to a reduction in LDL cholesterol levels while increasing HDL cholesterol levels, thereby promoting overall cardiovascular health. These findings align with earlier preclinical studies that highlighted the compound's ability to modulate lipid metabolism at the molecular level.

Beyond its cardiovascular benefits, Nicodicosapent has also shown potential in the field of neurology. Research conducted on animal models suggests that this compound may protect against neurodegenerative diseases such as Alzheimer's by reducing oxidative stress and inflammation in the brain. The anti-inflammatory effects of Nicodicosapent are particularly significant in this context, as chronic inflammation is known to contribute to neuronal damage and cognitive decline.

The synthesis and purification of Nicodicosapent have also been subjects of recent scientific inquiry. Advances in chromatographic techniques have enabled researchers to isolate this compound with high purity, facilitating more accurate studies on its pharmacokinetics and bioavailability. Understanding these parameters is crucial for determining optimal dosing regimens and ensuring the safety of Nicodicosapent-based therapies.

In conclusion, Nicodicosapent (CAS No. 1269181-69-2) represents a promising compound with diverse applications across multiple therapeutic areas. Its anti-inflammatory properties, lipid-modulating effects, and neuroprotective potential make it a subject of continued interest for researchers and clinicians alike. As ongoing studies uncover new insights into its mechanisms and clinical utility, Nicodicosapent is poised to play an increasingly important role in preventive medicine and disease management.

Recommended suppliers
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd